(4-((1H-imidazol-1-yl)methyl)phenyl)(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)methanone

• IUPAC Name: [4-(imidazol-1-ylmethyl)phenyl]-[3-(triazol-2-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C16H16N6O/c23-16(21-10-15(11-21)22-18-5-6-19-22)14-3-1-13(2-4-14)9-20-8-7-17-12-20/h1-8,12,15H,9-11H2
• InChI Key: RIHAZAYRZMQTAN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=C(C=C2)CN3C=CN=C3)N4N=CC=N4
• Molecular Formula: C16H16N6O
• Molecular Weight: 308.34 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Imidazole-containing compounds have been shown to be strongly effective against Aspergillus fumigatus, the causative agent for the disease pulmonary aspergillosis.

Scientific Research Applications

Antimicrobial Activity

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Anti-inflammatory Activity

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Antitumor Activity

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Antidiabetic Activity

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Antiallergic Activity

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Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Some imidazole-containing compounds have shown marked activities in phosphodiesterase (PDE) inhibition and anti-bacterial and anti-fungal bioassays.